Cas no 932843-98-6 (2-(2-Bromo-4-cyano-6-ethoxyphenoxy)acetic Acid)

• Product Name: 2-(2-Bromo-4-cyano-6-ethoxyphenoxy)acetic Acid
• CAS No: 932843-98-6
• MF: C₁₁H₁₀BrNO₄
• MW: 300.105402469635
• CID: 3057956
• PubChem ID: 19618076
• Update Time: 2025-05-20

2-(2-Bromo-4-cyano-6-ethoxyphenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (2-bromo-4-cyano-6-ethoxyphenoxy)acetic acid
• CS-0248125
• G20089
• 932843-98-6
• 2-(2-bromo-4-cyano-6-ethoxyphenoxy)aceticacid
• EN300-39192
• HMB84398
• Z382691350
• AKOS000305273
• 2-(2-bromo-4-cyano-6-ethoxyphenoxy)acetic acid
• 2-(2-Bromo-4-cyano-6-ethoxyphenoxy)acetic Acid

• Inchi： 1S/C11H10BrNO4/c1-2-16-9-4-7(5-13)3-8(12)11(9)17-6-10(14)15/h3-4H,2,6H2,1H3,(H,14,15)
• InChI Key： UYFDYMXUGXYSHC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(=C1OCC(=O)O)OCC

Computed Properties

• Exact Mass: 298.97932Da
• Monoisotopic Mass: 298.97932Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(2-Bromo-4-cyano-6-ethoxyphenoxy)acetic Acid

Introduction to 2-(2-Bromo-4-cyano-6-ethoxyphenoxy)acetic Acid (CAS No. 932843-98-6)

2-(2-Bromo-4-cyano-6-ethoxyphenoxy)acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. With the CAS number 932843-98-6, this molecule represents a complex structure that combines several functional groups, making it a versatile intermediate in the development of novel therapeutic agents. The presence of a bromo substituent, an ethoxy group, and a cyano moiety on a phenolic backbone introduces unique reactivity and potential biological activity, which has been the focus of numerous studies in recent years.

The compound's structure is particularly intriguing due to its ability to interact with biological targets in multiple ways. The bromo atom, for instance, can serve as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties. Meanwhile, the cyano group introduces a polar character that can enhance solubility and binding affinity in biological systems. The ethoxy group further contributes to the molecule's overall polarity and stability, making it a promising candidate for drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring similar structural motifs. Specifically, the phenoxyacetic acid scaffold has been widely studied for its role in modulating various biological pathways. Research has shown that derivatives of this class can exhibit anti-inflammatory, antimicrobial, and even anticancer properties. The particular arrangement of substituents in 2-(2-bromo-4-cyano-6-ethoxyphenoxy)acetic acid may confer additional advantages, such as improved bioavailability or selectivity for certain targets.

One of the most exciting areas of research involving this compound is its potential application in oncology. Studies have suggested that molecules with a phenolic core and halogenated substituents can interfere with key signaling pathways involved in cancer cell proliferation. The bromo atom, in particular, has been identified as a critical feature for enhancing binding to specific protein targets. Furthermore, the cyano group may contribute to stabilizing the molecule's conformation in a way that favors interactions with biological receptors. These findings have prompted researchers to synthesize and evaluate various derivatives of this compound as candidates for novel chemotherapeutic agents.

Another notable aspect of 2-(2-bromo-4-cyano-6-ethoxyphenoxy)acetic acid is its utility as a building block in medicinal chemistry. The presence of multiple reactive sites allows chemists to modify the molecule in numerous ways, enabling the exploration of diverse chemical space. This flexibility has led to several innovative synthetic strategies being developed, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations. Such methods have not only improved the efficiency of producing this compound but also opened up new avenues for designing related molecules with enhanced pharmacological profiles.

The compound's relevance extends beyond oncology; it has also been investigated for its potential in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, and inhibiting key inflammatory mediators can lead to significant therapeutic benefits. Preliminary studies suggest that derivatives of 2-(2-bromo-4-cyano-6-ethoxyphenoxy)acetic acid may modulate inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). While more research is needed to fully elucidate these mechanisms, the preliminary results are promising and warrant further investigation.

In conclusion, 2-(2-bromo-4-cyano-6-ethoxyphenoxy)acetic acid (CAS No. 932843-98-6) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases, including cancer and inflammation. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in drug discovery and development.